
Application Notes and Protocols for Reactive
Red 76 in Textile Dyeing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1174092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Red 76 is a synthetic azo dye belonging to the reactive class of colorants. Identified

by the CAS Number 12270-84-7, this dye is utilized in the textile industry for coloring cellulosic

and protein fibers. Reactive dyes are characterized by their ability to form strong, covalent

bonds with the fiber, resulting in excellent wash fastness and vibrant shades. This document

provides detailed application notes and protocols for the use of Reactive Red 76 in the dyeing

of cotton, silk, and wool, targeting a scientific audience. While specific quantitative data for C.I.

Reactive Red 76 is not extensively available in public literature, the following protocols are

based on established principles for monochlorotriazine (MCT) reactive dyes.

Chemical Properties and Reaction Mechanism
Reactive Red 76 is classified as an azo dye, indicating the presence of one or more azo

groups (-N=N-) in its chromophore. It is reported to contain a monochlorotriazine reactive

group, which is the basis for its covalent interaction with textile fibers.

The dyeing process with Reactive Red 76 involves two primary reactions:

Dye-Fiber Fixation: Under alkaline conditions, the hydroxyl groups of cellulosic fibers (like

cotton) or the amino groups of protein fibers (like silk and wool) become nucleophilic. These

nucleophiles attack the electrophilic carbon atom of the monochlorotriazine ring, leading to a
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nucleophilic substitution reaction. This results in the formation of a stable, covalent ether or

amine bond between the dye molecule and the fiber.

Dye Hydrolysis: A competing, undesirable reaction is the hydrolysis of the reactive group. In

the alkaline dyebath, the dye can also react with hydroxide ions from the water. This

deactivates the dye, rendering it unable to form a covalent bond with the fiber. The

hydrolyzed dye is loosely held on the fiber surface and must be removed through a thorough

washing process to ensure good wash fastness.

Experimental Protocols
The following are detailed experimental protocols for the exhaust dyeing of cotton, silk, and

wool with Reactive Red 76. These protocols are provided for pale, medium, and dark shades.

Dyeing of Cotton (100% Cotton Fabric)
The exhaust dyeing method is commonly used for cotton. The following table summarizes the

recommended parameters.

Parameter
Pale Shade (0.5%
owf)

Medium Shade
(2.0% owf)

Dark Shade (4.0%
owf)

Reactive Red 76
0.5% on weight of

fabric

2.0% on weight of

fabric

4.0% on weight of

fabric

Glauber's Salt

(Na₂SO₄)
40 g/L 60 g/L 80 g/L

Soda Ash (Na₂CO₃) 10 g/L 15 g/L 20 g/L

Wetting Agent 1 g/L 1 g/L 1 g/L

Sequestering Agent 1 g/L 1 g/L 1 g/L

Liquor Ratio 1:20 1:20 1:20

Dyeing Temperature 60°C 60°C 60°C

Dyeing Time 60 minutes 60 minutes 90 minutes

Methodology:
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Set the dyebath at 40°C with the required amount of water, wetting agent, and sequestering

agent.

Add the pre-wetted cotton fabric and run for 10 minutes.

Add the dissolved Reactive Red 76 dye solution.

Gradually add the Glauber's salt over 20 minutes.

Raise the temperature to 60°C at a rate of 1.5°C/minute.

Run the machine for 30 minutes.

Add the dissolved soda ash portion-wise over 15 minutes.

Continue dyeing for the specified time (60-90 minutes).

Drain the dyebath.

Rinse the fabric with cold water.

Neutralize with acetic acid (1 g/L) at 50°C for 10 minutes.

Soap the dyed fabric at 95°C for 10 minutes with a non-ionic detergent (2 g/L).

Rinse with hot and cold water.

Dry the fabric.

Dyeing of Silk (100% Silk Fabric)
Dyeing of silk with reactive dyes is typically carried out under neutral to slightly acidic

conditions initially, followed by alkaline fixation.
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Parameter
Pale Shade (0.5%
owf)

Medium Shade
(2.0% owf)

Dark Shade (4.0%
owf)

Reactive Red 76
0.5% on weight of

fabric

2.0% on weight of

fabric

4.0% on weight of

fabric

Glauber's Salt

(Na₂SO₄)
30 g/L 50 g/L 70 g/L

Sodium Bicarbonate

(NaHCO₃)
5 g/L 8 g/L 10 g/L

Levelling Agent 1 g/L 1 g/L 1 g/L

Liquor Ratio 1:30 1:30 1:30

Dyeing Temperature 70°C 70°C 70°C

Dyeing Time 60 minutes 75 minutes 90 minutes

Methodology:

Set the dyebath at 40°C with water, levelling agent, and acetic acid to achieve a pH of 6.0-

6.5.

Add the pre-wetted silk fabric and run for 10 minutes.

Add the dissolved Reactive Red 76 dye solution.

Gradually add the Glauber's salt over 20 minutes.

Raise the temperature to 70°C at a rate of 1°C/minute.

Run the machine for 30 minutes.

Add the dissolved sodium bicarbonate to raise the pH to 8.0-8.5.

Continue dyeing for the specified time (60-90 minutes).

Follow the rinsing, neutralization, soaping, and drying steps as described for cotton.
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Dyeing of Wool (100% Wool Fabric)
Wool is dyed under acidic conditions with reactive dyes. The fixation occurs through the amino

groups of the wool fiber.

Parameter
Pale Shade (0.5%
owf)

Medium Shade
(2.0% owf)

Dark Shade (4.0%
owf)

Reactive Red 76
0.5% on weight of

fabric

2.0% on weight of

fabric

4.0% on weight of

fabric

Glauber's Salt

(Na₂SO₄)
5% on weight of fabric

10% on weight of

fabric

15% on weight of

fabric

Acetic Acid (to pH 4.5-

5.5)
As required As required As required

Levelling Agent 1 g/L 1 g/L 1 g/L

Liquor Ratio 1:30 1:30 1:30

Dyeing Temperature 90°C 90°C 90°C

Dyeing Time 60 minutes 60 minutes 75 minutes

Methodology:

Set the dyebath at 50°C with water, levelling agent, and acetic acid to adjust the pH to 4.5-

5.5.

Add the pre-wetted wool fabric and run for 10 minutes.

Add the dissolved Reactive Red 76 dye solution.

Gradually add the Glauber's salt.

Raise the temperature to 90°C at a rate of 1.5°C/minute.

Continue dyeing at 90°C for the specified time (60-75 minutes).

Cool the dyebath slowly.
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Rinse the fabric thoroughly with warm and cold water.

Soap the dyed fabric at 80°C for 10 minutes with a neutral detergent.

Rinse and dry.

Quantitative Data Summary
The following tables summarize typical performance data for monochlorotriazine reactive dyes.

Specific data for Reactive Red 76 may vary.

Table 1: Typical Fixation Efficiency and Color Yield

Fiber Shade
Fixation Efficiency
(%) (Estimated)

Color Yield (K/S)
(Estimated)

Cotton Pale (0.5%) 75 - 85 4 - 6

Medium (2.0%) 70 - 80 12 - 16

Dark (4.0%) 65 - 75 18 - 24

Silk Medium (2.0%) 80 - 90 10 - 14

Wool Medium (2.0%) 85 - 95 11 - 15

Table 2: Typical Fastness Properties of Reactive Red Dyes on Cotton

Fastness Property Test Method Rating (1-5 Scale)

Wash Fastness (Color

Change)
ISO 105-C06 4-5

Wash Fastness (Staining) ISO 105-C06 4-5

Light Fastness (Xenon Arc) ISO 105-B02 4

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3
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Visualizations
Dyeing Workflow
The following diagram illustrates the general exhaust dyeing workflow for Reactive Red 76.

1. Dyebath Preparation
(Water, Auxiliaries) 2. Add Fabric 3. Add Dye 4. Add Salt

(Exhaustion) 5. Raise Temperature 6. Add Alkali
(Fixation) 7. Dyeing 8. Rinsing & Neutralization 9. Soaping 10. Final Rinse & Dry

Click to download full resolution via product page

Exhaust Dyeing Workflow for Reactive Dyes.

Chemical Reaction Pathways
The following diagrams illustrate the key chemical reactions involved in the dyeing of cellulose

with a monochlorotriazine reactive dye.

Reaction with Cellulose (Fixation):

Reactants

ConditionsProducts

Reactive Dye
(Monochlorotriazine)

Dyed Fiber
(Covalent Bond)

Nucleophilic
Substitution

Cellulose Fiber
(with -OH group)

Alkali (e.g., Na₂CO₃)
pH > 10.5

activates

HCl
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Click to download full resolution via product page

Dye-Fiber Covalent Bond Formation.

Reaction with Water (Hydrolysis):

Reactants

ConditionsProducts

Reactive Dye
(Monochlorotriazine)

Hydrolyzed Dye
(Inactive)

Nucleophilic
Substitution

Water (H₂O)
in Dyebath

Alkali (e.g., Na₂CO₃)

activates

HCl

Click to download full resolution via product page

Hydrolysis of the Reactive Dye.

To cite this document: BenchChem. [Application Notes and Protocols for Reactive Red 76 in
Textile Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174092#protocol-for-using-reactive-red-76-in-
textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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